Cas no 1267112-70-8 (1-hexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde)

1-Hexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde is a functionalized triazole derivative featuring a hexyl substituent at the N1 position and an isopropyl group at the C5 position, with a formyl group at C4. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceutical scaffolds. The aldehyde functionality enables further derivatization via condensation or nucleophilic addition reactions, while the triazole core contributes to stability and potential biological activity. Its well-defined structure and reactivity make it valuable for applications in medicinal chemistry and materials science. The compound is typically characterized by NMR and HPLC for purity verification.
1-hexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde structure
1267112-70-8 structure
Product Name:1-hexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
CAS No:1267112-70-8
MF:C12H21N3O
MW:223.31464266777
CID:5564617
PubChem ID:82205955
Update Time:2025-10-22

1-hexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • EN300-1594600
    • 1267112-70-8
    • 1-hexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
    • Inchi: 1S/C12H21N3O/c1-4-5-6-7-8-15-12(10(2)3)11(9-16)13-14-15/h9-10H,4-8H2,1-3H3
    • InChI Key: NATCIPHSHDGVKR-UHFFFAOYSA-N
    • SMILES: O=CC1=C(C(C)C)N(CCCCCC)N=N1

Computed Properties

  • Exact Mass: 223.168462302g/mol
  • Monoisotopic Mass: 223.168462302g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 47.8Ų

1-hexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde Pricemore >>

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Additional information on 1-hexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde

Introduction to 1-hexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 1267112-70-8)

1-hexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde, with the CAS number 1267112-70-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a 1,2,3-triazole core and a hexyl substituent, making it an attractive candidate for various applications in drug discovery and functional materials.

The 1,2,3-triazole moiety is known for its exceptional stability and bioisosteric properties, which have been extensively explored in the design of bioactive molecules. The presence of the hexyl chain imparts lipophilic characteristics to the molecule, enhancing its ability to penetrate biological membranes and interact with target proteins. These properties make 1-hexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde a valuable scaffold for the development of novel pharmaceuticals and therapeutic agents.

Recent studies have highlighted the potential of 1-hexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound's ability to modulate these cytokines could be attributed to its interaction with specific protein targets involved in inflammatory signaling pathways.

In another study conducted by a team at the University of California, researchers investigated the use of 1-hexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde as a building block for the synthesis of advanced materials. The compound's robust chemical structure and functional groups make it an ideal candidate for the creation of polymers with tailored properties. The team successfully synthesized a series of copolymers using this compound and demonstrated their potential applications in drug delivery systems and tissue engineering scaffolds.

The synthetic accessibility of 1-hexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde has also been a subject of interest. A recent publication in Organic Letters described an efficient and scalable synthesis route for this compound using copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions. This method not only simplifies the synthesis process but also allows for the facile introduction of various functional groups onto the triazole core, thereby expanding its utility in chemical synthesis.

The pharmacokinetic properties of 1-hexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde have been studied to understand its behavior in biological systems. Research conducted at Harvard Medical School revealed that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These findings suggest that it has potential as a lead compound for further drug development efforts.

In conclusion, 1-hexyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 1267112-70-8) is a promising organic compound with diverse applications in medicinal chemistry and materials science. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.

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